Cas no 1354940-84-3 ((6-Chloropyridin-2-yl)methanamine hydrochloride)

• Product Name: (6-Chloropyridin-2-yl)methanamine hydrochloride
• CAS No: 1354940-84-3
• MF: C₆H₈Cl₂N₂
• MW: 179.047119140625
• MDL: MFCD16988778
• CID: 4592324
• PubChem ID: 51358202
• Update Time: 2025-11-02

(6-Chloropyridin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyridin-2-yl)methanamine hydrochloride
• (6-chloropyridin-2-yl)methanamine;hydrochloride
• SB52657
• (6-Chloropyridin-2-yl)methylamine hydrochloride

• MDL： MFCD16988778
• Inchi： 1S/C6H7ClN2.ClH/c7-6-3-1-2-5(4-8)9-6;/h1-3H,4,8H2;1H
• InChI Key： KEILLTGQCACTCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CN)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 87.1
• Topological Polar Surface Area: 38.9

(6-Chloropyridin-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on (6-Chloropyridin-2-yl)methanamine hydrochloride

Comprehensive Overview of (6-Chloropyridin-2-yl)methanamine hydrochloride (CAS No. 1354940-84-3)

The compound (6-Chloropyridin-2-yl)methanamine hydrochloride (CAS No. 1354940-84-3) is a specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its molecular structure, featuring a chloropyridine core and an amine hydrochloride functional group, makes it a versatile building block for synthesizing more complex molecules. Researchers and industry professionals frequently seek this compound due to its role in developing novel therapeutics and crop protection agents.

In recent years, the demand for high-purity intermediates like (6-Chloropyridin-2-yl)methanamine hydrochloride has surged, driven by advancements in drug discovery and precision agriculture. This compound is particularly relevant in the context of targeted drug delivery systems and sustainable pest control solutions, both of which are hot topics in scientific communities. Its chloropyridine moiety is known for enhancing bioavailability and binding affinity in bioactive molecules, aligning with the growing focus on structure-activity relationships (SAR).

From a synthetic chemistry perspective, CAS No. 1354940-84-3 is valued for its reactivity in nucleophilic substitution and reductive amination reactions. These properties are critical for designing small-molecule inhibitors and ligands used in biochemical assays. The compound’s hydrochloride salt form further improves solubility, a key consideration for formulation development in pharmaceuticals. As such, it frequently appears in patents related to kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

Environmental and regulatory trends also influence the relevance of (6-Chloropyridin-2-yl)methanamine hydrochloride. With increasing emphasis on green chemistry, researchers explore its potential in catalytic processes to minimize waste. Additionally, its role in developing biodegradable agrochemicals addresses consumer concerns about environmental persistence. These aspects make it a recurring subject in life cycle assessment (LCA) studies and eco-design initiatives.

For laboratories and manufacturers, handling CAS No. 1354940-84-3 requires adherence to Good Laboratory Practices (GLP) and quality control protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential to verify its purity and stability. The compound’s spectral data and thermodynamic properties are well-documented, facilitating its integration into high-throughput screening platforms.

In summary, (6-Chloropyridin-2-yl)methanamine hydrochloride exemplifies the intersection of chemical innovation and applied research. Its multifaceted applications—from medicinal chemistry to sustainable agriculture—underscore its importance in addressing contemporary scientific challenges. As industries prioritize efficiency and sustainability, this compound will likely remain a focal point in R&D pipelines worldwide.